Cas no 1056030-40-0 (2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride)

• Product Name: 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride
• CAS No: 1056030-40-0
• MF: C₁₃H₁₈ClN₃O₂S
• MW: 315.818920612335
• MDL: MFCD03175154
• CID: 4679114
• Update Time: 2025-10-24

2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride
• 2-Morpholino-2-oxoethyl N'-phenylcarbamimidothioate hydrochloride
• 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride

• MDL： MFCD03175154
• Inchi： 1S/C13H17N3O2S.ClH/c14-13(15-11-4-2-1-3-5-11)19-10-12(17)16-6-8-18-9-7-16;/h1-5H,6-10H2,(H2,14,15);1H
• InChI Key： CWKFJZBJELNNKA-UHFFFAOYSA-N
• SMILES： Cl.S(/C(/N)=N/C1C=CC=CC=1)CC(N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Topological Polar Surface Area: 93.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride

Comprehensive Overview of 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride (CAS No. 1056030-40-0)

2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride (CAS No. 1056030-40-0) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its morpholine and thiocarbamate functional groups, has garnered attention due to its potential role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its properties, such as bioavailability and molecular interactions, to develop novel therapeutic agents.

The structural uniqueness of 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride lies in its combination of a morpholine ring and a phenylimidothiocarbamate moiety. These features contribute to its reactivity and binding affinity, making it a valuable intermediate in synthesizing biologically active molecules. Recent studies highlight its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapies.

In the context of current trends, this compound is often discussed alongside keywords like "drug discovery intermediates", "morpholine derivatives", and "thiocarbamate applications". These terms reflect the compound's relevance in modern pharmaceutical research, where scientists seek innovative ways to address complex diseases. Additionally, its CAS No. 1056030-40-0 is frequently searched in academic databases, underscoring its importance in chemical literature.

From a synthetic chemistry perspective, 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride offers versatility. Its hydrochloride salt form enhances solubility, a critical factor in formulation development. This attribute is particularly valuable in optimizing drug delivery systems, a hot topic in pharmaceutical sciences. Researchers are also investigating its stability under various conditions, which is essential for ensuring consistent performance in experimental and industrial settings.

The compound's nomenclature, though complex, is a testament to its intricate structure. Breaking it down, the 2-morpholin-4-yl-2-oxoethyl segment refers to a morpholine-substituted carbonyl group, while the N'-phenylimidothiocarbamate portion introduces a sulfur-containing carbamate derivative. Such detailed naming conventions are crucial for accurate communication in scientific communities and regulatory documentation.

As the pharmaceutical industry evolves, compounds like 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride are gaining traction due to their potential in addressing unmet medical needs. Its exploration aligns with broader trends such as "green chemistry" and "sustainable synthesis", where efficiency and environmental impact are prioritized. This dual focus on innovation and sustainability ensures the compound remains a subject of ongoing research and development.

In summary, 2-Morpholin-4-yl-2-oxoethyl N'-phenylimidothiocarbamate hydrochloride (CAS No. 1056030-40-0) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity, combined with its potential applications, makes it a compound of significant interest. As research progresses, it is likely to play a pivotal role in advancing therapeutic solutions and chemical methodologies, cementing its place in the scientific landscape.